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Compound of Interest

Compound Name: 1,1-Dichloroacetone

Cat. No.: B129577

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1-Dichloroacetone, a halogenated ketone, is a significant compound in both synthetic
organic chemistry and environmental science. Its chemical reactivity, stemming from the
presence of two chlorine atoms on the alpha-carbon to the carbonyl group, makes it a versatile
intermediate for the synthesis of various organic compounds. However, its emergence as a
disinfection byproduct in drinking water has also led to extensive toxicological research. This
guide provides a comprehensive overview of 1,1-Dichloroacetone, including its chemical
identity, physicochemical properties, synthesis, applications, and toxicological profile, tailored
for a scientific audience.

Chemical Identity:
e |[UPAC Name: 1,1-dichloropropan-2-one[1]
e CAS Number: 513-88-2[1][2]

e Synonyms: a,a-dichloroacetone, Dichloromethyl methyl ketone, 1,1-Dichloro-2-propanone[1]

[3]14]

Physicochemical Properties
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A summary of the key physicochemical properties of 1,1-Dichloroacetone is presented in the
table below for easy reference and comparison.

Property Value Reference
Molecular Formula C3HaCIl20 [1112]
Molecular Weight 126.97 g/mol [2][3]
Appearance Colorless to pale yellow liquid [2]

Boiling Point 117-120 °C at 760 mmHg [2][3]
Density 1.291-1.327 g/mL at 25 °C [2][5]

Flash Point 24.4 °C [2][5]
Refractive Index 1.434 - 1.446 at 20 °C [2][5]

Slightly soluble in water;

Solubility soluble in alcohol and miscible  [3]
with ether.
Vapor Pressure 17.5 mmHg at 25 °C [2][5]

Synthesis of 1,1-Dichloroacetone: Experimental
Protocol

The following protocol details a common method for the synthesis of 1,1-Dichloroacetone via
the chlorination of acetone.

Reaction: CH3COCHs + 2Cl2 - CHsCOCHCIz + 2HCI
Materials:

e Acetone

e Chlorine gas

¢ N,N-Dimethylformamide (DMF)
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e Carbon tetrachloride

e 2 N Hydrochloric acid

e Anhydrous magnesium sulfate

e |ce bath

e Reaction flask equipped with a gas inlet tube and a stirrer

e Separatory funnel

« Distillation apparatus

Procedure:

Dissolve 6.2 g of acetone in 50 mL of DMF in the reaction flask.

e Cool the reaction mixture in an ice bath.

e Bubble 17.0 g of chlorine gas (a ~10% excess) into the stirred reaction mixture. The chlorine
gas should be passed through a trap cooled in a dry ice-acetone bath to control the addition
rate.

e Maintain the reaction temperature below 50 °C during the chlorine addition, which should
take approximately 2 hours.

e Upon completion of the reaction, the product can be isolated by one of two methods:

o Direct Distillation: Distill the 1,1-dichloroacetone directly from the crude reaction mixture.
This method yielded 17.9 g (64%) of the product.

o Extraction:

= Extract the reaction mixture with 50 mL of carbon tetrachloride and 100 mL of 2 N HCI.

» Wash the organic phase two additional times with water.

» Dry the organic phase over anhydrous magnesium sulfate.
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» Gas chromatographic mass spectral analysis of the product from this workup showed a
mixture of 1,1-dichloroacetone and 1,1,1-trichloroacetone in a 95:5 ratio.

Applications in Organic Synthesis

1,1-Dichloroacetone serves as a valuable intermediate in the synthesis of more complex
molecules. A key application is its use as a precursor for the production of 1,1,3-
trichloroacetone, an important intermediate in the synthesis of folic acid (Vitamin B9).

Below is a logical diagram illustrating the synthesis of 1,1,3-trichloroacetone from a mixture
containing 1,1-dichloroacetone.

Synthesis of 1,1,3-Trichloroacetone

Reactants

Dichloroacetone Mixture T ——— Acidic Catalyst
(containing 1,1-Dichloroacetone) y (e.g., methanesulfonic acid)

Reaction Process

Heating at 115-120°C

Product

1,1,3-Trichloroacetone

Click to download full resolution via product page

Caption: Synthesis of 1,1,3-Trichloroacetone from 1,1-Dichloroacetone.

Toxicological Profile
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The toxicological properties of 1,1-Dichloroacetone are of significant interest due to its

presence in disinfected drinking water.

o Hepatotoxicity: Studies in mice have shown that 1,1-dichloroacetone can cause liver

toxicity.[2] A single oral dose of 325 mg/kg of body weight resulted in significant increases in

serum liver enzymes and periportal necrosis.[2] The no-observed-adverse-effect level

(NOAEL) for liver toxicity in this study was identified as 65 mg/kg of body weight.[2]

o Mutagenicity: 1,1-Dichloroacetone has been shown to be a direct-acting mutagen in
Salmonella typhimurium strains TA98 and TA100.[2]

e Carcinogenicity: In a study on female SENCAR mice, 1,1-dichloroacetone did not show

evidence of being a tumor initiator.[2]

Analytical Methods

Accurate and sensitive analytical methods are crucial for monitoring the levels of 1,1-

Dichloroacetone in environmental samples, particularly in drinking water. The United States

Environmental Protection Agency (EPA) has established standard methods for its detection.

Method Procedure Matrix Detection Limit
Gas
Surface water, ground
Chromatography/Mas o
EPA-NERL 524.2 water, and drinking 1 pg/L
s Spectrometry
water

(GCIMS)

Gas Chromatography
EPA-OGWDWI/TSC

with Electron Capture
551.1

Detector (GC/ECD)

Finished drinking
water, intermediate

0.002 ug/L
treatment stages, and

raw source water

The following diagram illustrates a generalized workflow for the analysis of 1,1-

Dichloroacetone in water samples.
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Analytical Workflow for 1,1-Dichloroacetone in Water

Water Sample Collection

:

Sample Preparation
(e.g., Liquid-Liquid Extraction or Purge and Trap)

Gas Chromatographic Separation

Detection
(MS or ECD)

:

Data Analysis and Quantification

Click to download full resolution via product page

Caption: General workflow for analyzing 1,1-Dichloroacetone in water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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